Cas no 683-60-3 (Sodium isopropoxide 12-13% in isopropanol)

• Product Name: Sodium isopropoxide 12-13% in isopropanol
• CAS No: 683-60-3
• MF: C₃H₇NaO
• MW: 82.0768520832062
• MDL: MFCD00061566
• CID: 39529
• PubChem ID: 10920443
• Update Time: 2025-07-18

Sodium isopropoxide 12-13% in isopropanol Chemical and Physical Properties

Names and Identifiers

• Sodiumisopropoxideinisopropanol
• Sodium isopropoxide
• Sodium Propan-2-Olate
• sodium isopropylate
• Sodium isopropoxide 12-13% in isopropanol
• NS00042856
• Sodiumisopropoxide
• sodium isopropanolate
• isopropoxysodium
• 2-Propanol, sodium salt (1:1)
• NaO-iPr
• AKOS015841175
• FT-0695275
• 683-60-3
• NaOiPr
• EINECS 211-673-7
• sodium;propan-2-olate
• MFCD00061566
• sodium 2-propoxide
• DTXSID20890521
• 2-Propanol, sodium salt
• i-PrONa
• WBQTXTBONIWRGK-UHFFFAOYSA-N
• FT-0695302
• NaO-i-Pr
• iPrONa
• DTXCID101030453
• DB-309231
• FS180720

• MDL： MFCD00061566
• Inchi： 1S/C3H7O.Na/c1-3(2)4;/h3H,1-2H3;/q-1;+1
• InChI Key： WBQTXTBONIWRGK-UHFFFAOYSA-N
• SMILES： [Na+].[O-]C(C)C

Computed Properties

• Exact Mass: 82.03950
• Monoisotopic Mass: 82.03946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 14.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellowish brown crystals resembling alcohol.
• Density: 0,9 g/cm3
• Melting Point: 70-75°C
• Boiling Point: 73 °C at 760 mmHg
• Flash Point: -19°C
• Refractive Index: 1.409
• Solubility: Soluble in tetrahydrofuran.
• PSA: 23.06000
• LogP: 0.82530
• Solubility: It reacts strongly with water.
• Sensitiveness: Moisture Sensitive

Sodium isopropoxide 12-13% in isopropanol Security Information

• Hazardous Material transportation number：2925
• Hazard Category Code： 11-34-41
• Safety Instruction： S16-S26-S43-S45
• Hazardous Material Identification：
• HazardClass：4.2
• PackingGroup：II
• TSCA：Yes
• Safety Term：4.2
• Packing Group：II
• Risk Phrases：R11

Additional information on Sodium isopropoxide 12-13% in isopropanol

Research Briefing on Sodium Isopropoxide (12-13% in Isopropanol) and Related Compound (CAS: 683-60-3)

This research briefing provides a comprehensive overview of the latest advancements and applications of Sodium Isopropoxide (12-13% in Isopropanol) and its relevance to the compound with CAS number 683-60-3 in the field of chemical biology and pharmaceutical research. The focus is on recent studies, synthesis methodologies, and potential therapeutic applications, ensuring a timely and accurate update for professionals in the field.

Sodium Isopropoxide (12-13% in Isopropanol) is a widely used reagent in organic synthesis, particularly in the preparation of alkoxides and as a catalyst in various chemical reactions. Its role in pharmaceutical synthesis has been increasingly explored, especially in the context of prodrug development and nanoparticle formulations. The compound with CAS number 683-60-3, although less commonly discussed, has shown promise in recent studies for its unique chemical properties and potential biological activities.

Recent studies have highlighted the efficacy of Sodium Isopropoxide in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel prodrugs, significantly improving drug delivery systems. Additionally, research has explored its role in the stabilization of nanoparticles, which is critical for targeted drug delivery applications.

Regarding the compound 683-60-3, a 2022 study in Chemical Biology & Drug Design revealed its potential as a scaffold for developing new antimicrobial agents. The study identified its ability to inhibit bacterial growth through a novel mechanism, suggesting its utility in addressing antibiotic resistance. Further investigations are ongoing to explore its pharmacokinetics and toxicological profile.

In conclusion, both Sodium Isopropoxide (12-13% in Isopropanol) and the compound 683-60-3 hold significant promise in advancing pharmaceutical research. Their applications in drug synthesis, delivery systems, and antimicrobial development underscore their importance in the field. Future research should focus on optimizing their use and exploring new therapeutic avenues.